
Carlina Oxide: A Comprehensive Technical
Guide to its Natural Sources and Isolation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carlina oxide

Cat. No.: B125604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Carlina oxide, a naturally occurring polyacetylene, has garnered significant interest within the

scientific community due to its potent biological activities, including antimicrobial,

antitrypanosomal, and insecticidal properties. This technical guide provides an in-depth

overview of the primary natural sources of Carlina oxide and detailed methodologies for its

extraction, isolation, and characterization. The information presented herein is intended to

serve as a valuable resource for researchers and professionals engaged in natural product

chemistry, drug discovery, and the development of novel therapeutic agents.

Natural Sources of Carlina Oxide
Carlina oxide is predominantly found in the roots of plants belonging to the Asteraceae family.

The most significant and widely reported natural source is Carlina acaulis, commonly known as

the stemless carline thistle.[1][2][3][4] The essential oil derived from the roots of this plant can

contain Carlina oxide as its major constituent, with concentrations reported to be as high as

90-99%.[1]

Another notable, albeit less common, source is Carthamus caeruleus, where Carlina oxide
has also been identified as a major component of its essential oil and hydrosol extracts.[5]

While other species within the Asteraceae family may produce related polyacetylenes, Carlina
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acaulis remains the most commercially and scientifically relevant source for the isolation of

Carlina oxide.

Quantitative Data on Carlina Oxide Yield
The yield and purity of Carlina oxide obtained from natural sources can vary depending on the

plant's geographical origin, harvest time, and the extraction method employed. The following

table summarizes the reported quantitative data from the scientific literature.

Plant
Source

Part Used
Extraction
Method

Yield (%
w/w)

Purity (%) Reference

Carlina

acaulis
Dry Roots

Hydrodistillati

on
0.87 96.0 [6]

Experimental Protocols for Isolation and
Characterization
The isolation of Carlina oxide from its primary natural source, Carlina acaulis roots, typically

involves hydrodistillation followed by purification and analytical verification.

Plant Material Preparation
Harvesting and Drying: The roots of Carlina acaulis are harvested, thoroughly washed with

distilled water, and subsequently air-dried at room temperature.[1]

Pulverization: The dried roots are finely powdered using a grinder to increase the surface

area for efficient extraction.[7]

Hydrodistillation for Essential Oil Extraction
This process is designed to extract the volatile components, including Carlina oxide, from the

plant material.

Soaking: The powdered roots (e.g., 1 kg) are soaked overnight in distilled water (e.g., 7 L) in

a large-volume glass flask.[7]
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Distillation: The mixture is subjected to hydrodistillation using a Clevenger-type or Deryng

apparatus.[1][7] The flask is heated using a heating mantle.

Collection: The distillation is continued until no more essential oil is observed condensing in

the collection burette.[7] The collected essential oil, rich in Carlina oxide, is then separated

from the aqueous phase.

Purity and Identity Confirmation
Following isolation, the purity and chemical identity of Carlina oxide are confirmed using a

combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the

purity of the isolated compound and to confirm its molecular weight.[1][6]

Spectroscopic Analysis:

Infrared (IR) and Raman Spectroscopy: These methods are employed to identify the

characteristic functional groups present in the Carlina oxide molecule.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to

elucidate the detailed chemical structure of the compound, confirming the identity of

Carlina oxide.[1][5][6]

Experimental Workflow
The following diagram illustrates the general workflow for the isolation and characterization of

Carlina oxide from Carlina acaulis roots.
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Isolation and Characterization Workflow for Carlina Oxide.
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Conclusion
This technical guide has outlined the primary natural sources of Carlina oxide and provided a

detailed protocol for its isolation and characterization. The methodologies described, centered

on hydrodistillation of Carlina acaulis roots followed by rigorous analytical confirmation,

represent the current standard for obtaining this biologically active polyacetylene. For

researchers and professionals in drug development, a thorough understanding of these

sourcing and purification techniques is crucial for ensuring the quality and consistency of

Carlina oxide used in preclinical and clinical investigations. The provided data and protocols

serve as a foundational resource to support further research into the therapeutic potential of

this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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